Cas no 1935067-50-7 (7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile)

• Product Name: 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile
• CAS No: 1935067-50-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD00598623
• CID: 5211658
• PubChem ID: 130816420
• Update Time: 2025-11-06

7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile

• MDL： MFCD00598623
• Inchi： 1S/C11H11NO/c1-13-10-4-2-3-8-5-6-9(7-12)11(8)10/h2-4,9H,5-6H2,1H3
• InChI Key： SOYWYYJVYLYFDM-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C=CC=C2OC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile

Professional Introduction to 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile (CAS No. 1935067-50-7)

7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile, identified by its CAS number 1935067-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework, combining a methoxy group with a dihydroindene core and a nitrile substituent, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile encompasses a benzene-like aromatic system with modifications that enhance its reactivity and functionalization capabilities. The presence of the methoxy group (–OCH₃) at the 7-position introduces polarity and influences electronic distribution, while the nitrile group (–CN) at the 1-position adds electrophilic character, making it a versatile intermediate in synthetic chemistry. These features make it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in dihydroindene derivatives due to their potential pharmacological applications. Studies have demonstrated that modifications in the indene scaffold can lead to compounds with significant biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of functional groups such as nitriles has been particularly studied for their ability to enhance binding affinity to biological targets. The 7-methoxy moiety further fine-tunes these interactions by influencing both hydrophobicity and electronic properties.

Current research in medicinal chemistry increasingly focuses on identifying novel scaffolds that can be optimized for therapeutic efficacy. 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile represents an interesting example of such a scaffold, offering multiple sites for structural manipulation. The nitrile group, in particular, serves as a valuable handle for further chemical transformations, including reduction to amides or cyanoacrylates, or activation as an electrophile in nucleophilic substitution reactions. These transformations are crucial for developing more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile is its potential role in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The dihydroindene core mimics natural substrates or transition states, allowing for precise binding interactions. Additionally, the methoxy group can be positioned strategically to interact with specific amino acid residues in protein active sites, improving drug-like properties such as solubility and metabolic stability.

The synthesis of 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile involves multi-step organic reactions that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. For example, transition-metal-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions along the indene ring system.

In the context of drug discovery pipelines, 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile serves as a building block for libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling allow researchers to rapidly assess the potential of this scaffold and its derivatives. The nitrile group’s reactivity also facilitates structure-based drug design (SBDD), where experimental data from enzyme or receptor binding studies guide modifications to improve potency and selectivity.

Recent publications have explored the pharmacokinetic properties of analogs related to 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile, emphasizing the importance of optimizing physicochemical parameters such as lipophilicity and solubility. By fine-tuning these properties through structural modifications, researchers aim to enhance oral bioavailability and reduce off-target effects. The methoxy group contributes to moderate lipophilicity while preventing excessive hydrophobicity that could lead to poor solubility or rapid metabolism.

The versatility of 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For instance, functionalized indenes can serve as precursors to liquid crystals or organic semiconductors due to their rigid aromatic cores and tunable electronic properties. In agrochemistry, derivatives of this compound may exhibit herbicidal or pesticidal activity by interfering with essential biological processes in plants or pests.

Looking ahead, the future exploration of 7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile will likely focus on expanding its chemical space through innovative synthetic strategies. Techniques such as directed evolution or DNA-encoded libraries could accelerate the discovery of novel derivatives with enhanced therapeutic profiles. Additionally， computational approaches like machine learning-assisted molecular design may predict optimal modifications before experimental synthesis is undertaken.

In conclusion,7-methoxy-2,3-dihydro-1H-indene-1-carbonitrile (CAS No. 1935067–50–7) is a structurally fascinating compound with broad potential applications across multiple scientific disciplines。 Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery、materials science，and beyond。 As synthetic methodologies continue to advance，the accessibility and utility of this scaffold are expected to grow，opening new avenues for innovation。